Tenacissoside L
Overview
Description
Tenacissoside L is a natural product found in Marsdenia tenacissima with data available.
Scientific Research Applications
Antitumor Activity : Tenacissoside L and related compounds exhibit significant antitumor activities. One study highlighted that tenacissoside C, closely related to Tenacissoside L, shows cytotoxicity in K562 cells, indicating potential in cancer treatment (Ye et al., 2013).
Pharmacokinetics and Bioactive Component Analysis : Research has been conducted to determine the bioactive components in Marsdenia tenacissima extract in rat plasma, providing insights into the pharmacokinetics of these compounds, including Tenacissoside L (Li et al., 2020).
Metabolic Profiling : A study on the metabolic characteristics of similar compounds in human liver microsomes using advanced chromatography techniques helps in understanding the metabolism and potential interactions of Tenacissoside L (Zhao et al., 2016).
Radiosensitivity and Autophagy in Cancer Cells : Research indicates that compounds like Tenacissoside H, which is structurally related to Tenacissoside L, can enhance radiosensitivity and promote apoptosis in cancer cells, potentially through the PI3K/Akt/mTOR signaling pathway (Lin et al., 2021).
Identification and Structure Elucidation : A study focused on isolating and identifying new steroidal glycosides, including Tenacissoside L, from Marsdenia tenacissima. This research contributes to the understanding of its chemical structure (Wang et al., 2006).
Molecular Mechanisms in Cancer Treatment : Another study explored the mechanisms of Tenacissoside H in inhibiting the proliferation and migration of colon cancer cells, providing insights that could be relevant for Tenacissoside L (Hong et al., 2020).
properties
Product Name |
Tenacissoside L |
|---|---|
Molecular Formula |
C42H72O16 |
Molecular Weight |
833 g/mol |
IUPAC Name |
(3S,5S,8S,9R,10S,12R,13R,14R,17S)-3-[(2R,4S,5R,6R)-5-[(2S,4S,5R,6R)-5-[(2S,3R,4S,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,9,11,12,15,16-dodecahydrocyclopenta[a]phenanthrene-8,12,14,17-tetrol |
InChI |
InChI=1S/C42H72O16/c1-20-32(45)36(52-9)33(46)37(55-20)58-35-22(3)54-31(18-27(35)51-8)57-34-21(2)53-30(17-26(34)50-7)56-25-11-12-38(5)24(16-25)10-13-41(48)28(38)19-29(44)39(6)40(47,23(4)43)14-15-42(39,41)49/h20-37,43-49H,10-19H2,1-9H3/t20-,21-,22-,23+,24+,25+,26+,27+,28-,29-,30+,31+,32-,33-,34-,35-,36+,37+,38+,39-,40-,41+,42-/m1/s1 |
InChI Key |
NTSQICOYYNAVPJ-XDGSDNFLSA-N |
Isomeric SMILES |
C[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)O[C@@H]2[C@H](O[C@H](C[C@@H]2OC)O[C@@H]3[C@H](O[C@H](C[C@@H]3OC)O[C@H]4CC[C@]5([C@H](C4)CC[C@@]6([C@@H]5C[C@H]([C@]7([C@@]6(CC[C@]7([C@H](C)O)O)O)C)O)O)C)C)C)O)OC)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(OC(CC2OC)OC3C(OC(CC3OC)OC4CCC5(C(C4)CCC6(C5CC(C7(C6(CCC7(C(C)O)O)O)C)O)O)C)C)C)O)OC)O |
synonyms |
tenacissoside L |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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